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Introduction

Tritium (3H), a radioactive isotope of hydrogen, serves as a powerful and effective tracer in a
wide array of environmental and hydrological investigations.[1][2] Its unique properties,
including its direct incorporation into the water molecule (as HTO) and a half-life of 12.32 years,
make it an invaluable tool for dating groundwater, tracing water flow paths, and understanding
contaminant transport.[3][4][5] This document provides detailed application notes and protocols
for the use of tritium in such studies, aimed at researchers and scientists in the field.

The atmospheric nuclear weapons tests in the 1950s and 1960s released significant amounts
of tritium into the atmosphere, creating a distinct "bomb peak" in precipitation that serves as a
global tracer for water recharged during that period.[1][6][7] Although these levels have been
declining due to radioactive decay and the cessation of atmospheric testing, the principles of
tritium tracing remain highly relevant.[8][9]

Key Applications
Tritium tracer studies are instrumental in various applications, including:

o Groundwater Dating: Determining the age of groundwater, which is crucial for assessing
recharge rates, understanding aquifer dynamics, and managing water resources.[1][8][10]
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o Surface Water-Groundwater Interactions: Tracing the movement of water between rivers,
lakes, and aquifers to quantify exchange rates and understand hydrological connectivity.[11]
[12]

o Contaminant Hydrology: Tracking the movement of pollutants, such as leachate from
landfills, to assess the extent of contamination and predict future migration pathways.[13][14]

o Oceanography: Studying ocean circulation and ventilation by tracing the movement of
tritiated water through different ocean layers.[4]

Quantitative Data for Tritium Tracer Studies

The following tables summarize key quantitative data relevant to the use of tritium as an
environmental tracer.

Parameter Value Reference
Half-life of Tritium (3H) 12.32 + 0.02 years [31[7]
Beta Decay Ener
_ Y i 0.0186 MeV [15]
(maximum)
Natural (pre-bomb) Tritium . )
] ] 5 - 10 Tritium Units (TU) [5]
Levels in Rainwater
Peak "Bomb" Tritium Levels in N ]
> 1000 Tritium Units (TU) [5]
Atmosphere (1960s)
Modern Day Tritium Levels in N _
) ) 2 - 30 Tritium Units (TU) [16]
Rainwater (approximate)
1 Tritium Unit (TU) 1 3H atom per 108 H atoms [7]
1 Tritium Unit (TU) ~0.118 Bg/liter [4]
1 Tritium Unit (TU) ~3.2 picocuries per liter [15]

Table 1: Physical Properties and Concentration Units of Tritium.
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Typical Tritium

Water Source . Notes Reference
Concentration (TU)
Varies geographically
and seasonally.
Continental
Modern Precipitation 2-30 precipitation generally  [8][16]
has higher
concentrations than
coastal.
"Submodern” Often indicates a
Groundwater mixture of modern and
<1 . [51[8]
(recharged > 50 years older groundwater if
ago) detectable.
Pre-1950s Tritium has decayed
Undetectable T [8]
Groundwater below detection limits.
Depends on the
Landfill Leachate Can be very high disposal of tritiated [13][14]

materials.

Table 2: Typical Tritium Concentrations in Various Water Sources.

Experimental Protocols
Protocol 1: Groundwater Age Dating using Tritium

This protocol outlines the steps for collecting and analyzing groundwater samples to determine

their approximate age based on tritium concentration.

1. Materials:

e High-density polyethylene (HDPE) or glass sample bottles (1 liter or 500 mL) with PolySeal

caps.[16][17]

o Field notebook and permanent marker for labeling.

e Gloves.

e Pump and tubing for well purging.
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Field parameter measurement equipment (optional but recommended): pH, temperature,
conductivity meters.[17]

. Sample Collection Procedure:

Site Selection: Choose wells that are representative of the aquifer being studied. Have well
logs and site maps available.[17]

Pre-Sampling Precautions: Remove any items with luminescent dials (watches, compasses)
as they can contain tritium and contaminate samples.[16][18] Avoid smoking or proximity to
car fumes during sampling.[18] Sampling should ideally be conducted outdoors to avoid
indoor air which may have elevated tritium levels.[16][17]

Well Purging: Purge the well of at least three well volumes to ensure the sample is
representative of the aquifer and not stagnant water from the well casing.[17][18] For high-
capacity wells, running the pump for at least 10 minutes may be sufficient.[17] Monitor field
parameters (pH, temperature, conductivity) until they stabilize.[18]

Sample Bottle Rinsing: Rinse the sample bottle and cap two to three times with the well
water to be sampled.[18]

Sample Collection: Fill the sample bottle to the very top, allowing a convex meniscus to form.
[17] Use a low flow rate to minimize aeration and the introduction of atmospheric tritium.[18]
Capping: Tightly screw the cap on the bottle. Ensure there are no air bubbles. If an air
bubble larger than a thumbprint remains, discard the water and refill.[17]

Labeling and Storage: Clearly label the bottle with the site ID, date, and time of collection.
[18] Store the samples in a cool, dark place. Avoid freezing, which can rupture the container.
[16][17] No chemical preservatives are needed.[17]

. Laboratory Analysis:

Sample Preparation: For low-level samples, electrolytic enrichment is often necessary to
increase the tritium concentration to detectable levels.[15] This process involves the
electrolysis of a large volume of the water sample, which preferentially removes protium (H)
and deuterium (2H), thus concentrating the tritium.

Tritium Measurement: The tritium concentration is typically measured using liquid scintillation
counting (LSC).[15][19]

An aliquot of the enriched or unenriched water sample is mixed with a liquid scintillation
cocktail in a vial.[15][20]
As tritium decays, it emits beta particles that excite the scintillator, producing light pulses.
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» Aliquid scintillation counter detects and counts these light pulses, which is proportional to
the tritium concentration.

o Data Interpretation: The measured tritium concentration is compared to the known history of
tritium in precipitation (the "bomb peak") to estimate the groundwater age. The presence of
detectable tritium generally indicates that the water was recharged after 1952.[3][8] For more
precise dating, especially for younger waters, the tritium/helium-3 (3H/3He) method can be
used, which involves measuring the decay product of tritium.[3][7]

Protocol 2: Tracing Surface Water Infiltration

This protocol describes the use of tritium as a deliberate tracer to study the infiltration of
surface water into the subsurface.

1. Materials:

 Tritiated water (HTO) of known activity.

« Injection equipment (e.g., pump, flow meter).

o Downstream sampling equipment (as in Protocol 1).

e Personal protective equipment (PPE) appropriate for handling radioactive materials.

2. Experimental Procedure:

» Background Sampling: Before introducing the tracer, collect background water samples from
the surface water body and downstream monitoring points (e.g., wells, springs) to establish
baseline tritium levels.

e Tracer Injection: Introduce a known quantity (pulse) of tritiated water into the surface water
body.[11] The amount will depend on the scale of the study and the expected dilution.

o Downstream Monitoring: Begin a systematic sampling program at downstream locations
immediately following the injection. The sampling frequency should be high initially and can
be decreased over time.

o Sample Analysis: Analyze the collected samples for tritium concentration using liquid
scintillation counting as described in Protocol 1.

o Data Analysis: Plot the tritium concentration at each monitoring point over time to create
breakthrough curves. These curves provide information on travel time, flow velocity, and
dispersion of the tracer in the subsurface.

Visualizations
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Caption: Workflow for groundwater dating using tritium analysis.
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Caption: Logical flow of tritium as a tracer in the hydrologic cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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